Cas no 2191-62-0 (Acetamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-)
2191-62-0 structure
Product Name:Acetamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-
CAS No:2191-62-0
MF:C17H25N3O4S
MW:367.463103055954
CID:274654
Update Time:2024-01-27
Acetamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-
- N-(2-Acetylaminoethylphenylsulfonyl)-N'-cyclohexylurea
- N-(b-Acetylaminoethylbenzenesulfonyl)-N'-cyclohexylurea
- N-[4-(2-Acetylaminoethyl)benzenesulfonyl]-N'-cyclohexylurea
- UR 627
- Urea,1-[[p-(2-acetamidoethyl)phenyl]sulfonyl]-3-cyclohexyl- (7CI,8CI)
- N-(4-(N-(cyclohexylcarbamoyl)sulfamoyl)phenethyl)acetamide(WXG01429)
- N-(4-(N-(cyclohexylcarbamoyl)sulfamoyl)phenethyl)acetamide
- Acetamide, N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-
- Glipizide Impurity 52
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- Inchi: 1S/C17H25N3O4S/c1-13(21)18-12-11-14-7-9-16(10-8-14)25(23,24)20-17(22)19-15-5-3-2-4-6-15/h7-10,15H,2-6,11-12H2,1H3,(H,18,21)(H2,19,20,22)
- InChI Key: IMMFXSGHFKGGMO-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=C(S(NC(NC2CCCCC2)=O)(=O)=O)C=C1)(=O)C
Computed Properties
- Exact Mass: 367.15675
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Melting Point: 176-178 °C
- PSA: 104.37
- pka: 5.14±0.10(Predicted)
Acetamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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